4-[(2-chlorobenzyl)amino]-1-ethyl-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 4-[(2-chlorophenyl)methylamino]-1-ethylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C13H14ClN3O2/c1-2-17-8-11(12(16-17)13(18)19)15-7-9-5-3-4-6-10(9)14/h3-6,8,15H,2,7H2,1H3,(H,18,19)
• InChI Key: FUSIGCWCTLYXAM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C(=O)O)NCC2=CC=CC=C2Cl
• Molecular Formula: C13H14ClN3O2
• Molecular Weight: 279.72 g/mol

Description

The compound “4-[(2-chlorobenzyl)amino]-1-ethyl-1H-pyrazole-3-carboxylic acid” is a complex organic molecule. It contains a pyrazole ring, which is a type of aromatic heterocycle consisting of a five-membered ring with three carbon atoms and two adjacent nitrogen atoms. It also contains a carboxylic acid group (-COOH), an ethyl group (-CH2CH3), and a 2-chlorobenzyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on factors such as its specific molecular structure and the presence of functional groups. For example, the carboxylic acid group might confer acidic properties, and the compound is likely to be solid at room temperature.

Scientific Research Applications

Comparative Study on Diuretic Activity

A study compared the diuretic activity of 40 mg of 3-amino-1-(3,4-dichloro-alpha-methyl-benzyl)-2-pyrazolin-5-one (BAY g 2821), a novel diuretic agent, with 50 mg of etacrynic acid in patients with cardiac decompensation. BAY g 2821, likely related to the compound , demonstrated a rapid onset of action which slowly decreased until 12 hours post-administration. It was observed that within the second to the fourth hour after administration, BAY g 2821 was superior to etacrynic acid in terms of efficacy, with the difference being statistically significant. Moreover, the total elimination of BAY g 2821 was markedly more pronounced than that of etacrynic acid throughout the 5-day treatment course, without any noted subjective or objective side effects (Klein, Passath, Harpf, & Dýcka, 1977).

Urinary Pyrethroid Biomarkers

Another study focused on the variability of urinary pyrethroid biomarkers among Chinese young-aged adults. Pyrethroids are commonly used insecticides, and their urinary metabolites are often used as biomarkers for pyrethroid exposure in humans. This study explored the temporal variability of these biomarkers over a year. It recommended collecting at least four urine samples, three months apart, for prospective assessment of pyrethroid exposure in epidemiological studies to estimate exposure-response relationships between pyrethroids and health outcomes over relatively long-term exposure periods (Lin, Pan, & Liu, 2020).

Environmental Exposure to Pesticides

Research on the environmental exposure to organophosphorus and pyrethroid pesticides in South Australian preschool children indicated widespread chronic exposure to these pesticides. The study assessed environmental exposure by measuring specific metabolites in urine samples, considering factors such as residential proximity to agricultural activity, parental occupational contact with insecticides, and the use of insecticides within the household. This research contributes to understanding the extent and factors affecting pesticide exposure in young children, which is crucial for developing public health policies (Babina, Dollard, Pilotto, & Edwards, 2012).